N-Desmethyl bosutinib
N-Desmethyl bosutinib
Brand Name:
Vulcanchem
CAS No.:
380843-81-2
VCID:
VC21079049
InChI:
InChI=1S/C25H27Cl2N5O3/c1-33-22-13-21(18(26)11-19(22)27)31-25-16(14-28)15-30-20-12-24(23(34-2)10-17(20)25)35-9-3-6-32-7-4-29-5-8-32/h10-13,15,29H,3-9H2,1-2H3,(H,30,31)
SMILES:
COC1=C(C=C2C(=C1)C(=C(C=N2)C#N)NC3=CC(=C(C=C3Cl)Cl)OC)OCCCN4CCNCC4
Molecular Formula:
C25H27Cl2N5O3
Molecular Weight:
516.4 g/mol
N-Desmethyl bosutinib
CAS No.: 380843-81-2
Cat. No.: VC21079049
Molecular Formula: C25H27Cl2N5O3
Molecular Weight: 516.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 380843-81-2 |
|---|---|
| Molecular Formula | C25H27Cl2N5O3 |
| Molecular Weight | 516.4 g/mol |
| IUPAC Name | 4-(2,4-dichloro-5-methoxyanilino)-6-methoxy-7-(3-piperazin-1-ylpropoxy)quinoline-3-carbonitrile |
| Standard InChI | InChI=1S/C25H27Cl2N5O3/c1-33-22-13-21(18(26)11-19(22)27)31-25-16(14-28)15-30-20-12-24(23(34-2)10-17(20)25)35-9-3-6-32-7-4-29-5-8-32/h10-13,15,29H,3-9H2,1-2H3,(H,30,31) |
| Standard InChI Key | WJNXCARNBUNEMQ-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=C(C=N2)C#N)NC3=CC(=C(C=C3Cl)Cl)OC)OCCCN4CCNCC4 |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=C(C=N2)C#N)NC3=CC(=C(C=C3Cl)Cl)OC)OCCCN4CCNCC4 |
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